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Compound of Interest

Compound Name: Parotin

Cat. No.: B1171596

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the disposal of
Parotin, a brand name for the selective serotonin reuptake inhibitor (SSRI) Paroxetine.
Adherence to these procedures is vital to ensure personnel safety, minimize environmental
impact, and maintain regulatory compliance.

I. Paroxetine: Chemical and Physical Properties

Proper handling and disposal procedures are directly informed by the chemical and physical
properties of Paroxetine. The following table summarizes key quantitative data for Paroxetine
hydrochloride hemihydrate, the common form of this compound in laboratory and
pharmaceutical settings.
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Property Value Reference
Chemical Formula C19H20FNOs3-HCI-%2H20 [1]
] 374.8 g/mol (329.4 as free

Molecular Weight [2]
base)

CAS Number 110429-35-1 [3]
Odorless, off-white crystalline

Appearance [2][4]
powder

Melting Point 120°C to 138°C [1][2]

Solubility in Water 5.4 mg/mL [2][5]

pKa (Basic) 9.8 [5]

LogP 2.53 [5]

Il. Hazard Identification and Safety Precautions

Paroxetine is classified as a hazardous substance and presents several risks that necessitate
careful handling and the use of personal protective equipment (PPE).

Hazard Classifications:

Acute Oral Toxicity: Harmful if swallowed.[3][6]

Skin Irritation: Causes skin irritation.[3][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3][7]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][6]

Aquatic Hazard (Chronic): Toxic to aquatic life with long-lasting effects.[3][6]

Essential Safety Precautions:
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e Engineering Controls: All work with Paroxetine powder should be conducted in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[3]

» Personal Protective Equipment (PPE):
o Gloves: Wear impermeable gloves to prevent skin contact.

o Eye Protection: Safety glasses or goggles are mandatory to protect against dust particles.

[7]
o Lab Coat: A lab coat should be worn to protect clothing and skin.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where
Paroxetine is handled.[3]

lll. Step-by-Step Disposal Protocol for Paroxetine
Waste

Due to its hazardous nature and ecotoxicity, Paroxetine and any materials contaminated with it
must be disposed of as hazardous chemical waste. The recommended final disposal method is
incineration by a licensed hazardous waste management facility. Under no circumstances
should Paroxetine waste be disposed of down the drain or in regular trash.[8]

1. Waste Segregation and Collection:

» Solid Paroxetine Waste: Unused or expired pure Paroxetine, as well as any grossly
contaminated solids (e.g., weighing paper, spill cleanup materials), should be collected in a
designated, leak-proof hazardous waste container.

o Contaminated Labware: All disposable materials that have come into contact with
Paroxetine, such as pipette tips, gloves, and vials, must be collected as hazardous waste.
Place these items in a designated, clearly labeled, leak-proof container lined with a heavy-
duty plastic bag.

¢ Solutions: Any solutions containing Paroxetine should be collected in a separate, compatible,
and clearly labeled hazardous waste container for organic or aqueous waste, depending on
the solvent. Do not mix with incompatible waste streams like strong acids or bases.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemos.de/import/data/msds/GB_en/110429-35-1-A0226923-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC462630050&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110429-35-1-A0226923-GB-en.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Nitroso_Fluoxetine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Waste Container Management:

Container Type: Use only appropriate, chemically resistant containers for hazardous waste.
Plastic containers are often preferred to minimize the risk of breakage.

Labeling: All hazardous waste containers must be clearly and accurately labeled. The label
must include:

o The words "Hazardous Waste."

o The full chemical name(s) of the contents (e.g., "Paroxetine Waste," "Paroxetine in
Methanol"). Avoid chemical formulas or abbreviations.

o The specific hazard characteristics (e.g., "Toxic," "Ecotoxic").
o The date when waste was first added to the container (accumulation start date).

Storage: Keep waste containers securely closed at all times, except when adding waste.
Store containers in a designated and secure satellite accumulation area that is at or near the
point of generation and away from incompatible materials.

. Final Disposal Procedure:

Contact Environmental Health and Safety (EHS): Once a waste container is full or ready for
disposal, contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office.

Arrange for Pickup: Follow your institution's specific procedures to arrange for the pickup of
the hazardous waste by a licensed and approved waste disposal contractor.

Documentation: Ensure all necessary paperwork and manifests for the hazardous waste
shipment are completed accurately as required by your institution and regulatory agencies.

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.
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e Minor Spills (Powder):
o Alert personnel in the immediate area.

o Wearing appropriate PPE (gloves, goggles, lab coat, and dust respirator), gently cover the
spill with an absorbent material to avoid generating dust.[4]

o Carefully sweep or vacuum the material into a designated hazardous waste container. If
using a vacuum, it must be equipped with a HEPA filter.[4]

o Decontaminate the spill area with a suitable cleaning agent and wipe clean.
o Collect all cleanup materials as hazardous waste.
e Major Spills:
o Evacuate the area immediately.
o Alert your institution's EHS or emergency response team.
o Prevent entry into the affected area.
o Allow only trained personnel with appropriate equipment to handle the cleanup.

V. Visual Workflow for Paroxetine Disposal

The following diagram illustrates the procedural flow for the proper management and disposal
of Paroxetine waste from a laboratory setting.
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Laboratory Operations

Segregate Waste Streams Siore Securelyin ) |_container Ful
(Solid, Liquid, Contar (Solids, Liquids, Labware) o Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe segregation, containment, and disposal of Paroxetine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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